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Arenobufagin exerts its potent anti-neoplastic effects by targeting multiple fundamental

signaling pathways that govern cell proliferation, survival, apoptosis, and angiogenesis.

PI3K/Akt/mTOR Pathway
A primary mechanism of arenobufagin's anti-cancer activity is the inhibition of the

Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt)/mammalian Target of Rapamycin

(mTOR) pathway.[2][3][6] This pathway is a crucial regulator of cell survival, proliferation, and

metabolism.[2]

Arenobufagin has been shown to downregulate the expression of key proteins in this pathway

in pancreatic and hepatocellular carcinoma cells.[3][6] Mechanistically, it decreases the

phosphorylation levels of Akt and mTOR.[7] The inhibition of this cascade leads to the induction

of both apoptosis and autophagy, two critical processes in controlling cancer cell growth.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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